Cas no 1240526-11-7 (2-amino-N-(naphthalen-1-yl)acetamide hydrochloride)

• Product Name: 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride
• CAS No: 1240526-11-7
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 4579807
• Update Time: 2025-07-23

2-amino-N-(naphthalen-1-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride

• Inchi： 1S/C12H12N2O.ClH/c13-8-12(15)14-11-7-3-5-9-4-1-2-6-10(9)11;/h1-7H,8,13H2,(H,14,15);1H
• InChI Key： DGUKPHFAODEZAU-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CN.[H]Cl

Additional information on 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride

Introduction to 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride (CAS No. 1240526-11-7)

2-amino-N-(naphthalen-1-yl)acetamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1240526-11-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by a central amide group (-CONH-) linked to a naphthalene ring and an acetamide moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The structural framework of 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride consists of a benzene-like naphthalene ring system, which is a common structural motif in many bioactive molecules. The presence of both an amino group (-NH₂) and an acetamide group (-CH₂CONH-) provides multiple sites for chemical modification and interaction with biological targets. This dual functionality has garnered interest in its potential applications as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The naphthalene scaffold, known for its ability to engage in π-stacking interactions with biological molecules, has been widely explored in medicinal chemistry. The incorporation of an amide group into this scaffold can modulate the electronic properties and binding affinity of the molecule, making it a versatile building block for drug discovery.

One of the most compelling aspects of 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride is its potential as a precursor in the synthesis of more complex derivatives. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the naphthalene ring or the acetamide moiety can lead to compounds with improved solubility, bioavailability, or target specificity. Such structural diversification is crucial for optimizing drug candidates throughout the development pipeline.

The hydrochloride salt form of this compound not only improves its handling and storage but also enhances its bioavailability when administered orally or intravenously. This is particularly important in pharmaceutical formulations where solubility and stability are critical factors determining the efficacy of a drug. The salt form ensures that the compound remains soluble in aqueous media, facilitating its transport across biological membranes and into target tissues.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride as a lead compound. These techniques allow researchers to predict how modifications to the molecular structure will affect its interactions with biological targets such as enzymes and receptors. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

In addition to its role as a synthetic intermediate, 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, modifications designed to enhance binding to specific enzyme active sites could lead to potent inhibitors with therapeutic applications. Such findings underscore the importance of exploring structurally diverse compounds like this one in drug discovery efforts.

The synthesis of 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride typically involves multi-step organic reactions starting from commercially available precursors such as naphthalene derivatives and amino acid derivatives. The process often includes functional group transformations such as nitration, reduction, and condensation reactions to construct the desired amide linkage. The final step involves converting the free base form into its hydrochloride salt through treatment with hydrochloric acid or another appropriate acid reagent.

The purity and quality of 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride are critical parameters that influence its utility in pharmaceutical applications. High-purity compounds are essential for downstream processes such as formulation development, preclinical studies, and clinical trials. Manufacturers adhere to stringent quality control measures to ensure that the final product meets regulatory standards and performs consistently across different batches.

The growing interest in natural product-inspired scaffolds has also influenced research on compounds like 2-amino-N-(naphthalen-1-yl)acetamide hydrochloride. Naphthalene derivatives are abundant in many plant species and have been historically used in traditional medicine for their therapeutic properties. Modern synthetic strategies aim to mimic these natural structures while improving their pharmacological profiles through rational design and optimization.

In conclusion,2-amino-N-(naphthalen-1-yl)acetamide hydrochloride (CAS No. 1240526-11-7) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable tool for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,2-amino-N-(naphthalen-1-yl)acetamide hydrochloride is likely to remain at the forefront of innovation in chemical biology and medicinal chemistry.